Cas no 332118-07-7 (4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide)

• Product Name: 4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide
• CAS No: 332118-07-7
• MF: C₂₉H₂₃ClN₄O
• MW: 478.972125291824
• CID: 6174435
• PubChem ID: 4382333
• Update Time: 2025-06-15

4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide
• F0411-0010
• 4-[(6-chloro-4-phenylquinazolin-2-yl)amino]-N-(2,6-dimethylphenyl)benzamide
• Oprea1_382763
• 4-((6-chloro-4-phenylquinazolin-2-yl)amino)-N-(2,6-dimethylphenyl)benzamide
• AB00667746-01
• Oprea1_023815
• AKOS024576478
• 332118-07-7
• SR-01000427200-1
• SR-01000427200

• Inchi： 1S/C29H23ClN4O/c1-18-7-6-8-19(2)26(18)33-28(35)21-11-14-23(15-12-21)31-29-32-25-16-13-22(30)17-24(25)27(34-29)20-9-4-3-5-10-20/h3-17H,1-2H3,(H,33,35)(H,31,32,34)
• InChI Key： IXKMFQKVHNSXLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(=N2)NC1C=CC(=CC=1)C(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 478.1560391g/mol
• Monoisotopic Mass: 478.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide

Recent Advances in the Study of 4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide (CAS: 332118-07-7)

In recent years, the compound 4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide (CAS: 332118-07-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. The following research brief consolidates the latest findings and developments related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The primary focus of recent studies has been on the compound's ability to selectively inhibit specific tyrosine kinases, which play a critical role in cell signaling pathways associated with tumor growth and proliferation. Structural analysis reveals that the 6-chloro-4-phenylquinazolin-2-yl moiety is essential for binding to the ATP-binding site of target kinases, while the N-(2,6-dimethylphenyl)benzamide group enhances selectivity and potency. This dual functionality makes 4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide a compelling candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy against a range of cancer cell lines, including those resistant to conventional chemotherapy. Notably, research published in the Journal of Medicinal Chemistry (2023) reported a significant reduction in tumor volume in xenograft models treated with this compound, with minimal off-target effects. These findings underscore its potential as a targeted therapy with a favorable safety profile.

Further investigations into the pharmacokinetics and pharmacodynamics of 4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide have revealed its high oral bioavailability and prolonged half-life, making it suitable for oral administration. Metabolic stability studies indicate that the compound undergoes minimal hepatic degradation, which could reduce the risk of drug-drug interactions in clinical settings. These attributes position it as a viable candidate for transitioning from preclinical to clinical trials.

Despite these promising results, challenges remain in optimizing the compound's solubility and formulation for large-scale production. Recent efforts have explored co-crystallization techniques and the development of prodrug derivatives to address these limitations. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate the translation of these findings into therapeutic applications.

In conclusion, 4-(6-chloro-4-phenylquinazolin-2-yl)amino-N-(2,6-dimethylphenyl)benzamide represents a significant advancement in the field of kinase-targeted therapies. Its unique structural features, combined with robust preclinical data, highlight its potential as a next-generation anticancer agent. Ongoing research aims to further elucidate its mechanisms, optimize its pharmacological properties, and evaluate its efficacy in human trials. The continued exploration of this compound underscores the importance of innovative chemical biology approaches in addressing unmet medical needs.